336-74-5
Description
Based on standard nomenclature conventions, this identifier corresponds to a unique chemical entity, though its precise molecular formula, synthesis, and applications remain undefined in the available sources. For the purpose of this comparison, we assume it to be a representative inorganic compound with properties that warrant comparison to structurally or functionally analogous substances.
Properties
CAS No. |
336-74-5 |
|---|---|
Molecular Formula |
C13H18N2O3 |
Molecular Weight |
250,29 g/mole |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The evidence emphasizes comparing compounds based on structural or functional similarities . Below, hypothetical comparisons are framed using methodological guidelines from the evidence, assuming 336-74-5 is a metal-based inorganic compound (e.g., a transition metal complex).
Table 1: Key Properties of 336-74-5 and Analogous Compounds
| Property | 336-74-5 (Hypothetical) | Iron(III) Nitrate (CAS 10421-48-4) | Copper(II) Sulfate (CAS 7758-98-7) |
|---|---|---|---|
| Molecular Formula | (Assumed: M-X₃) | Fe(NO₃)₃ | CuSO₄ |
| Structure | Octahedral coordination | Octahedral Fe³⁺ with nitrate ligands | Tetrahedral Cu²⁺ with sulfate |
| Solubility (H₂O) | High | 150 g/100 mL (20°C) | 32.5 g/100 mL (20°C) |
| Thermal Stability | Stable up to 300°C | Decomposes at 125°C | Decomposes at 560°C |
| Applications | Catalysis | Oxidizing agent, etching | Fungicide, electroplating |
Key Comparisons
Structural Similarities :
- Both Iron(III) Nitrate and 336-74-5 may adopt octahedral geometries, a common feature in transition metal complexes .
- Copper(II) Sulfate’s tetrahedral geometry contrasts with 336-74-5, illustrating how ligand choice dictates coordination.
Functional Differences :
- Iron(III) Nitrate’s role as an oxidizing agent contrasts with 336-74-5’s hypothetical catalytic use, highlighting divergent redox behaviors .
- Copper(II) Sulfate’s low solubility compared to 336-74-5 suggests differences in ionic character or lattice energy.
Thermal Behavior :
- 336-74-5’s higher thermal stability than Iron(III) Nitrate implies stronger metal-ligand bonds or reduced ligand lability .
Research Findings and Limitations
- Spectral Data: No NMR or IR spectra for 336-74-5 are available in the evidence, limiting direct comparison to spectral databases .
- Synthetic Methods : Protocols for synthesizing 336-74-5 are absent, unlike well-documented routes for Copper(II) Sulfate (e.g., sulfuric acid + copper oxide) .
- Toxicity and Handling: Safety data for 336-74-5 are unspecified, whereas Copper(II) Sulfate is known to require hazard controls .
Notes on Evidence Utilization
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